Cas no 2172510-78-8 (4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172510-78-8
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 6609732
• PubChem ID: 165529453
• Update Time: 2025-07-23

4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid
• 2172510-78-8
• EN300-1457510

• Inchi： 1S/C14H17NO3/c16-14(17)12-7-15-6-11(12)10-5-9-3-1-2-4-13(9)18-8-10/h1-4,10-12,15H,5-8H2,(H,16,17)
• InChI Key： BDBMJHAYNCQMKX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172510-78-8)

4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172510-78-8) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound combines a benzopyran scaffold with a pyrrolidine carboxylic acid moiety, making it a promising candidate for drug discovery, particularly in the fields of central nervous system (CNS) disorders, anti-inflammatory agents, and metabolic disease therapeutics.

The structural complexity of 4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid offers multiple sites for chemical modification, which is a key factor driving its exploration in medicinal chemistry. Researchers are particularly interested in its potential as a GPCR modulator or enzyme inhibitor, given the prevalence of similar scaffolds in FDA-approved drugs. Its CAS No. 2172510-78-8 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In recent years, the demand for small molecule therapeutics with improved bioavailability and target selectivity has surged, aligning with the properties of this compound. Its benzopyran core is known for its pharmacokinetic stability, while the pyrrolidine carboxylic acid group enhances solubility—a critical feature for oral drug formulations. These attributes make it a subject of interest in preclinical development for conditions like neurodegenerative diseases and chronic inflammation.

From a synthetic perspective, 4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid poses intriguing challenges for organic chemists. Optimizing its synthesis route to achieve high yield and purity is a hot topic in process chemistry forums. The compound’s chiral centers further complicate its production, necessitating advanced techniques like asymmetric catalysis or chiral resolution—topics frequently queried in AI-driven literature searches.

Beyond pharmaceuticals, this compound’s molecular docking potential is being explored in computational chemistry and bioinformatics. Its interaction with protein targets like kinases or ion channels is a recurring theme in PubMed and SciFinder queries. Such studies are crucial for drug repurposing initiatives, a trending area in personalized medicine.

Environmental and green chemistry considerations are also shaping research around CAS No. 2172510-78-8. Scientists are investigating solvent-free synthesis methods and biodegradable derivatives to align with sustainable development goals (SDGs)—a priority for funding agencies worldwide. This dual focus on efficacy and sustainability enhances the compound’s appeal in academic and industrial research.

In summary, 4-(3,4-dihydro-2H-1-benzopyran-3-yl)pyrrolidine-3-carboxylic acid represents a multifaceted tool for modern drug discovery. Its structural versatility, combined with emerging applications in AI-aided drug design and green chemistry, positions it as a compound to watch in the next decade. As databases like Reaxys and ChemSpider continue to log its properties, its role in addressing unmet medical needs will likely expand.